Pentaborane

• CAS No.: 19624-22-7
• Product Name: Pentaborane
• Molecular Formula: B5H9; C14H14NO4PS
• Molecular Weight: 323.31 g/mol
• IUPAC Name: ethoxy-(4-nitrophenoxy)-phenyl-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C14H14NO4PS/c1-2-18-20(21,14-6-4-3-5-7-14)19-13-10-8-12(9-11-13)15(16)17/h3-11H,2H2,1H3/t20-/m0/s1
• Standard InChIKey: AIGRXSNSLVJMEA-FQEVSTJZSA-N
• Isomeric SMILES: CCO[P@@](=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Boiling Point: 140 °F at 760 mm Hg (EPA, 1998); 60 °C; 140°F
• Colorform: Colorless liquid.
• Density: 0.61 at 32 °F (EPA, 1998); 0.61 at 0 °C/4 °C; Density (at 0-4 °C): 0.6 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.3; 0.62
• Flash Point: 86 °F (EPA, 1998); 86 °F (30 °C) (closed cup) /table/; 30 °C c.c.; 86°F
• Melting Point: -51.9 °F (EPA, 1998); -46.6 °C; -47 °C; -52°F
• Physical Description: Pentaborane appears as a clear colorless liquid with a pungent odor like sour milk. Freezing point -52.9°F (-46.6°C). Boiling point 136.4°F (58°C). Decomposition temperature 302°F (150°C). Vapors toxic both under prolonged exposure to low concentrations and short exposure to high concentrations. Density 0.61 g / cm3. Under prolonged exposure to intense heat the containers may rupture violently and rocket.; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a pungent odor like sour milk.
• Description: Pentaborane appears as a clear colorless liquid with a pungent odor like sour milk. Freezing point -52.9°F (-46.6°C). Boiling point 136.4°F (58°C). Decomposition temperature 302°F (150°C). Vapors toxic both under prolonged exposure to low concentrations and short exposure to high concentrations. Density 0.61 g / cm3. Under prolonged exposure to intense heat the containers may rupture violently and rocket.
• Shelf Life: Conditions contributing to instability: Temperatures above 150 °C (302 F) cause decomposition and pressure buildup in containers.; Closed containers may rupture violently when heated.
• Solubility: Reacts with water (NIOSH, 2016); Solubility in water: reaction; Reacts
• Synonyms: pentaborane
• Vapor Density: 2.2; Relative vapor density (air = 1): 2.2
• Vapor Pressure: 171 mm Hg at 68 °F (EPA, 1998); 171 mm Hg at 20 °C; 66 mm Hg at 0 °C; Vapor pressure, kPa at 20 °C: 22.8; 171 mmHg
• PubChem Compound: 15764013
• Last Modified: Nov 11 2021